Cas no 107890-32-4 (1-{[4-(trifluoromethyl)phenyl]methyl}piperazine)

1-{[4-(Trifluoromethyl)phenyl]methyl}piperazine is a versatile trifluoromethyl-substituted piperazine derivative, primarily utilized as a key intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable for designing bioactive compounds. Its piperazine core offers flexibility for further functionalization, enabling applications in drug discovery, particularly for CNS-targeting and receptor-modulating agents. The compound’s structural features contribute to improved binding affinity and selectivity in medicinal chemistry applications. It is typically handled under controlled conditions due to its reactivity and potential sensitivity to moisture. Suitable for research-scale and industrial synthesis, it is characterized by high purity and consistent performance in coupling reactions and heterocyclic derivatizations.
1-{[4-(trifluoromethyl)phenyl]methyl}piperazine structure
107890-32-4 structure
Product name:1-{[4-(trifluoromethyl)phenyl]methyl}piperazine
CAS No:107890-32-4
MF:C12H15N2F3
MW:244.2561
MDL:MFCD07687255
CID:197616
PubChem ID:2782803

1-{[4-(trifluoromethyl)phenyl]methyl}piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-(Trifluoromethyl)benzyl)piperazine
    • N-[4-(Trifluoromethyl)benzyl]piperazine
    • 1-(4-Trifluoromethylbenzyl)piperazine
    • 1-[4-(Trifluoromethyl)benzyl]piperazine
    • Piperazine,1-[[4-(trifluoromethyl)phenyl]methyl]-
    • 1-[4-(trifluoromethyl)benzyl]piperazine(SALTDATA: FREE)
    • 1-[4-(trifluoromethyl)benzyl]piperazinediium
    • 1-(4-TrifluoroMethylbenzyl)piperazine 2HCl
    • 1-[[4-(trifluoromethyl)phenyl]methyl]piperazine
    • 1-[4-(Trifluoromethyl)benzyl]piperazine 97%
    • 1-(4-Trifluoromethyl-benzyl)-piperazine
    • 1-{[4-(trifluoromethyl)phenyl]methyl}piperazine
    • J-002029
    • EN300-34325
    • SCHEMBL1882723
    • BB 0262786
    • SS-6044
    • Piperazine, 1-[[4-(trifluoromethyl)phenyl]methyl]-
    • BDBM626149
    • 107890-32-4
    • SY057194
    • AKOS003237608
    • 1-[4-(Trifluoromethyl)benzyl]piperazine, 97%
    • CHEMBL1740116
    • MFCD03407490
    • T3075
    • DTXSID90382307
    • A801776
    • SB30501
    • CS-0022585
    • BBL037433
    • STK502251
    • MDL： MFCD07687255
    • Inchi： InChI=1S/C12H15F3N2/c13-12(14,15)11-3-1-10(2-4-11)9-17-7-5-16-6-8-17/h1-4,16H,5-9H2
    • InChI Key： FAFAFWFQFVLXGF-UHFFFAOYSA-N
    • SMILES： C1=C(C=CC(=C1)C(F)(F)F)CN2CCNCC2

Computed Properties

  • Exact Mass: 244.11885
  • Monoisotopic Mass: 244.119
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3A^2
  • XLogP3: 2

Experimental Properties

  • Density: 1.239 g/mL at 25 °C
  • Boiling Point: 88-89 °C/0.02 mmHg
  • Flash Point: Fahrenheit: >230 ° f
    Celsius: >110 ° c
  • Refractive Index: n20/D 1.491
  • Solubility: Slightly soluble (12 g/l) (25 º C),
  • PSA: 15.27
  • LogP: 2.37730
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-{[4-(trifluoromethyl)phenyl]methyl}piperazine Security Information

  • Symbol: GHS06
  • Prompt：warning
  • Signal Word：Danger
  • Hazard Statement： H301-H315-H319-H335
  • Warning Statement： P261-P301+P310-P305+P351+P338
  • Hazardous Material transportation number：UN 2811 6.1 / PGIII
  • WGK Germany：2
  • Hazard Category Code： 22-36/37/38
  • Safety Instruction： 26-36
  • Hazardous Material Identification： Xn C
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
  • Risk Phrases：R22-36/37/38
  • Safety Term：S26-36

1-{[4-(trifluoromethyl)phenyl]methyl}piperazine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-34325-0.05g
1-{[4-(trifluoromethyl)phenyl]methyl}piperazine
 107890-32-4 95%
0.05g
 $19.0 2023-09-03
Chemenu
CM112859-10g
1-[4-(trifluoromethyl)benzyl]piperazine
 107890-32-4 95%
10g
 $183 2023-11-25
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD50753-1g
1-(4-(Trifluoromethyl)benzyl)piperazine
 107890-32-4 98%
1g
 ￥182.0 2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD50753-5g
1-(4-(Trifluoromethyl)benzyl)piperazine
 107890-32-4 98%
5g
 ￥609.0 2022-03-01
eNovation Chemicals LLC
D958358-25g
1-{[4-(trifluoromethyl)phenyl]methyl}piperazine
 107890-32-4 95+%
25g
 $235 2024-06-07
Chemenu
CM112859-25g
1-[4-(trifluoromethyl)benzyl]piperazine
 107890-32-4 95%
25g
 $1800 2021-08-06
Chemenu
CM112859-5g
1-[4-(trifluoromethyl)benzyl]piperazine
 107890-32-4 95%
5g
 $94 2023-11-25
Chemenu
CM112859-5g
1-[4-(trifluoromethyl)benzyl]piperazine
 107890-32-4 95%
5g
 $600 2021-08-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T3075-5g
1-{[4-(trifluoromethyl)phenyl]methyl}piperazine
 107890-32-4 97.0%(GC&T)
5g
 ￥610.0 2022-06-10
Advanced ChemBlocks
P42737-5G
1-(4-Trifluoromethylbenzyl)piperazine dihydrochloride
 107890-32-4 95%
5G
 $300 2023-09-15

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Amadis Chemical Company Limited
(CAS:107890-32-4)1-{[4-(trifluoromethyl)phenyl]methyl}piperazine
A801776
Purity:99%
Quantity:25g
Price ($):969.0